Cas no 68535-48-8 (Benzoic acid, 5-cyano-2-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 5-cyano-2-hydroxy-, ethyl ester
• CAS No: 68535-48-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 2109003
• Update Time: 2023-08-04

Benzoic acid, 5-cyano-2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyano-2-hydroxybenzoate
• Benzoic acid, 5-cyano-2-hydroxy-, ethyl ester

• Inchi： 1S/C10H9NO3/c1-2-14-10(13)8-5-7(6-11)3-4-9(8)12/h3-5,12H,2H2,1H3
• InChI Key： FMPXYNHVTVLFLD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=CC=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3